molecular formula C7H15FN2 B15363275 1-(4-Fluorobutyl)azetidin-3-amine

1-(4-Fluorobutyl)azetidin-3-amine

Cat. No.: B15363275
M. Wt: 146.21 g/mol
InChI Key: BDADHTZGPJJHPD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-Fluorobutyl)azetidin-3-amine is a fluorinated azetidine derivative characterized by a four-membered azetidine ring substituted with a 4-fluorobutyl group at the nitrogen atom and an amine group at the 3-position. Its molecular formula is C₇H₁₅FN₂, with a molecular weight of 146.21 g/mol. The compound’s structure combines the conformational rigidity of the azetidine ring with the lipophilic and electron-withdrawing properties of the fluorinated alkyl chain, making it a candidate for medicinal chemistry applications, particularly in targeting receptors sensitive to fluorinated motifs .

Properties

Molecular Formula

C7H15FN2

Molecular Weight

146.21 g/mol

IUPAC Name

1-(4-fluorobutyl)azetidin-3-amine

InChI

InChI=1S/C7H15FN2/c8-3-1-2-4-10-5-7(9)6-10/h7H,1-6,9H2

InChI Key

BDADHTZGPJJHPD-UHFFFAOYSA-N

Canonical SMILES

C1C(CN1CCCCF)N

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogues and Key Properties

The following table compares 1-(4-Fluorobutyl)azetidin-3-amine with structurally related azetidine and non-azetidine derivatives:

Compound Name Molecular Formula Substituent Molecular Weight (g/mol) Key Properties
1-(4-Fluorobutyl)azetidin-3-amine C₇H₁₅FN₂ 4-Fluorobutyl 146.21 High lipophilicity; potential for improved membrane permeability.
1-(4-(Trifluoromethyl)phenyl)azetidin-3-amine C₁₀H₁₁F₃N₂ 4-Trifluoromethylphenyl 216.20 Aromatic, electron-withdrawing group; increased metabolic stability .
1-[(2,6-Difluorophenyl)methyl]azetidin-3-amine C₁₀H₁₂F₂N₂ 2,6-Difluorobenzyl 198.21 Aromatic substitution enhances π-π interactions; moderate solubility .
1-(4-Methoxybenzenesulfonyl)azetidin-3-amine C₁₀H₁₄N₂O₃S 4-Methoxybenzenesulfonyl 242.30 Polar sulfonyl group; reduced lipophilicity, potential for hydrogen bonding .
1-(5-Fluoropentyl)-1H-indole-3-carboxamide C₁₄H₁₆FN₃O 5-Fluoropentyl (indole-linked) 277.30 Extended alkyl chain; may alter target binding kinetics .
1-(4-Chlorobenzyl)piperidin-3-amine sulfate C₁₂H₁₇ClN₂·H₂SO₄ 4-Chlorobenzyl (piperidine) 338.80 Six-membered ring; reduced ring strain vs. azetidine; higher conformational flexibility .

Functional Group Analysis

  • In contrast, the 5-fluoropentyl chain in indole derivatives (e.g., 5-fluoro-EMB-PICA ) extends the alkyl spacer, which may influence receptor binding pocket interactions.
  • Aromatic Substituents : Compounds like 1-(4-(trifluoromethyl)phenyl)azetidin-3-amine introduce strong electron-withdrawing trifluoromethyl groups, which stabilize the molecule against oxidative metabolism but reduce solubility.
  • Sulfonyl Groups : The sulfonyl moiety in 1-(4-methoxybenzenesulfonyl)azetidin-3-amine increases polarity, making it suitable for aqueous environments but less ideal for CNS targets.

Pharmacological Implications

  • Azetidine vs. Piperidine derivatives (e.g., 1-(4-Chlorobenzyl)piperidin-3-amine ) offer more flexibility, which may enhance off-target interactions.
  • Fluorination Position : The 4-fluorobutyl group balances lipophilicity and metabolic stability. Longer chains (e.g., 5-fluoropentyl in 5-fluoro-EMB-PICA ) may prolong half-life but increase the risk of accumulation in fatty tissues.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.